2-((2,5-dimethylbenzyl)thio)-4-oxo-3-phenethyl-N-propyl-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-4-oxo-3-(2-phenylethyl)-N-propylquinazoline-7-carboxamide
• InChI: InChI=1S/C29H31N3O2S/c1-4-15-30-27(33)23-12-13-25-26(18-23)31-29(35-19-24-17-20(2)10-11-21(24)3)32(28(25)34)16-14-22-8-6-5-7-9-22/h5-13,17-18H,4,14-16,19H2,1-3H3,(H,30,33)
• InChI Key: RZFKLKPPYDEQGM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC3=C(C=CC(=C3)C)C)CCC4=CC=CC=C4
• Molecular Formula: C29H31N3O2S
• Molecular Weight: 485.6 g/mol

Description

2-((2,5-dimethylbenzyl)thio)-4-oxo-3-phenethyl-N-propyl-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C29H31N3O2S and its molecular weight is 485.65. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Activity

A study synthesized novel quinazoline derivatives, which included a compound structurally similar to 2-((2,5-dimethylbenzyl)thio)-4-oxo-3-phenethyl-N-propyl-3,4-dihydroquinazoline-7-carboxamide. These compounds showed promising antitubercular activity against Mycobacterium tuberculosis with lower cytotoxicity profiles, suggesting potential use in tuberculosis treatment (Marvadi et al., 2020).

Antimicrobial Agents

Another study synthesized a series of quinazolinone and thiazolidinone derivatives with antimicrobial properties. These compounds, structurally related to the subject compound, exhibited significant in vitro antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Desai et al., 2011).

Cytotoxic Activity

A study on 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives, which share a similar core structure with the compound , demonstrated significant cytotoxicity against in vivo subcutaneous colon 38 tumors in mice. This suggests potential applications in cancer treatment, specifically for refractory tumors (Bu et al., 2001).

Synthesis and Chemical Properties

Research focusing on the synthesis and characterization of related quinazoline derivatives provides insights into the chemical properties and potential modifications of the compound, which can be crucial for pharmaceutical applications and material science (Mohebat et al., 2015).